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Compound of Interest

Compound Name: Cobalt formate

Cat. No.: B1211381

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cobalt formate as a
precursor for high-performance counter electrodes in dye-sensitized solar cells (DSSCs).
Detailed protocols for the synthesis of cobalt formate and the fabrication and characterization
of DSSCs featuring cobalt formate-based counter electrodes are presented.

Introduction

Dye-sensitized solar cells (DSSCs) represent a promising class of photovoltaic devices due to
their low production cost and high power conversion efficiencies, particularly under indoor
lighting conditions. The counter electrode (CE) is a critical component of a DSSC, responsible
for catalyzing the reduction of the redox mediator and collecting electrons. While platinum (Pt)
is the conventional material for CEs due to its excellent catalytic activity, its high cost and
scarcity are significant drawbacks. This has spurred research into alternative, cost-effective,
and efficient CE materials.

Cobalt compounds have emerged as a promising alternative to platinum. In particular, cobalt
formate, a metal-organic framework (MOF), can be utilized as a precursor to synthesize highly
efficient electrocatalysts for the DSSC counter electrode. This document details the application
of a perovskite-like metal-organic framework of cobalt formate, specifically [(CHs)2NH2]
[Co(HCOO)s]n, as a superior electrocatalyst for the triiodide reduction in DSSCs.
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Data Presentation

The performance of DSSCs is evaluated based on several key parameters: open-circuit voltage
(Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).
The following table summarizes the performance of DSSCs employing various counter
electrodes, highlighting the superior performance of a cobalt formate-based electrode.

Counter

Jsc PCE (%) (1 PCE (%) (6
Electrode Voc (V) FF (%)
. (mA/cm?) sun) klux)
Material
CC/bare
10.83 0.72 67 5.25
Co(HCOO)s
CC/PhSe-
doped 18.54 0.75 70 9.73 24
Co(HCOO)s
CC/Pt
18.13 0.77 70 9.85
(benchmark)

Data extracted from a study on perovskite-like metal-organic framework of cobalt formate as a
high-performance electrocatalyst.[1]

Experimental Protocols
Protocol 1: Synthesis of Cobalt(ll) Formate Dihydrate

This protocol describes a straightforward method for the synthesis of cobalt(ll) formate
dihydrate from cobalt(ll) carbonate and formic acid.

Materials:
o Cobalt(ll) carbonate (CoCOs)
e Formic acid (HCOOH, 80% solution)

e Deionized water
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o Ethanol

o Beaker

e Hot plate with magnetic stirring

e Buchner funnel and filter paper

* Ice bath

Procedure:

e In a beaker, add 2.25 g of cobalt(ll) carbonate to 10 mL of deionized water.

o While stirring, slowly add 5 mL of 80% formic acid to the suspension. The reaction is as
follows: CoCOs + 2HCOOH - Co(HCOO)2 + H20 + CO2

o Heat the mixture to 90-100°C on a hot plate with continuous stirring to ensure the reaction
goes to completion. A pink precipitate of cobalt formate will form.

e Once the reaction is complete (evolution of CO2z ceases), allow the solution to cool to room
temperature.

o Place the beaker in an ice bath to promote further precipitation of the product.
« Filter the pink precipitate using a Buchner funnel and wash the collected solid with ethanol.

e Dry the resulting cobalt(ll) formate dihydrate crystals in air.

Protocol 2: Fabrication of a Cobalt Formate-Based
Counter Electrode

This protocol details the in-situ growth of a perovskite-like cobalt formate metal-organic
framework on a conductive carbon cloth (CC) substrate.

Materials:

o Cobalt(ll) formate dihydrate (synthesized in Protocol 1 or commercially available)
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e Dimethylformamide (DMF)

e Surfactant (e.g., 2-mercaptobenzoxazole (MBO), 2-mercaptobenzimidazole (MBI), 2-
mercaptobenzothiazole (MBT), or benzeneselenolate (PhSe~)) (optional, for morphology
control)

e Conductive carbon cloth (CC)
e Glass vial or beaker

e Oven

Procedure:

e Prepare a solution by dissolving cobalt(ll) formate dihydrate in DMF. The concentration will
depend on the desired loading of the MOF on the carbon cloth.

o (Optional) If a surfactant is used to control the morphology (e.g., to form microcubes or
nanotubes), add the surfactant to the cobalt formate/DMF solution. The use of surfactants
like MBO, MBI, and MBT can confine particle size, while PhSe~ can induce the formation of
nanotubes.[1]

e Immerse a piece of conductive carbon cloth into the prepared solution.

o Seal the container and heat it in an oven at a specific temperature and for a duration
sufficient to promote the growth of the cobalt formate MOF on the carbon cloth. The exact
conditions (temperature and time) may need to be optimized.

» After the growth process, remove the carbon cloth, wash it with fresh DMF and then ethanol
to remove any unreacted precursors, and dry it in an oven.

Protocol 3: Assembly of a Dye-Sensitized Solar Cell

This protocol provides a general procedure for the assembly of a DSSC using the prepared
cobalt formate-based counter electrode.

Materials:
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e Fluorine-doped tin oxide (FTO) coated glass

e TiO2z paste

e Doctor blade or screen printer

e Furnace

e Ruthenium-based dye solution (e.g., N719)

o Cobalt formate-based counter electrode (from Protocol 2)
o Standard platinum (Pt) counter electrode (for comparison)
o Thermoplastic sealant (e.g., Surlyn)

« lodide/triiodide-based electrolyte

Vacuum backfilling equipment

Procedure:

o Photoanode Preparation:

o Clean the FTO glass substrates thoroughly.

o Deposit a layer of TiO2 paste onto the conductive side of the FTO glass using a doctor
blade or screen printing technique.

o Sinter the TiOz-coated FTO glass in a furnace at high temperatures (e.g., 450-500°C) to
create a porous, crystalline TiOz film.

o After cooling to room temperature, immerse the TiO:z film in a solution of N719 dye for
several hours to allow for dye adsorption.

e Cell Assembly:

o Place a thermoplastic sealant frame on the dye-sensitized TiO2 photoanode.
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o Position the cobalt formate-based counter electrode (or the Pt counter electrode for a
reference cell) on top of the sealant, with the catalytic side facing the photoanode.

o Heat the assembly on a hot plate to melt the sealant and bond the two electrodes

together, leaving a small gap for electrolyte filling.

» Electrolyte Injection:

o Introduce the iodide/triiodide-based electrolyte into the cell through the pre-made holes in

the counter electrode via vacuum backfilling.

o Seal the filling holes with a small piece of sealant and a microscope slide coverslip by

heating.

Visualizations
Experimental Workflow for DSSC Fabrication
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Caption: Workflow for the fabrication of a DSSC with a cobalt formate-based counter

electrode.

Charge Transfer and Reaction Pathway in a DSSC
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Caption: Charge transfer and reaction pathways in a dye-sensitized solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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